Cas no 1204756-51-3 ((S)-2-Chloro-1-(2,3,4-trifluorophenyl)ethanol)

• Product Name: (S)-2-Chloro-1-(2,3,4-trifluorophenyl)ethanol
• CAS No: 1204756-51-3
• MF: C₈H₆ClF₃O
• MW: 210.580852031708
• CID: 4685521
• PubChem ID: 57770240
• Update Time: 2024-03-01

(S)-2-Chloro-1-(2,3,4-trifluorophenyl)ethanol Chemical and Physical Properties

Names and Identifiers

• (S)-2-Chloro-1-(2,3,4-trifluorophenyl)ethanol
• S 2-Chloro-1-(2,3,4-trifluoro-phenyl)-ethanol

• Inchi： 1S/C8H6ClF3O/c9-3-6(13)4-1-2-5(10)8(12)7(4)11/h1-2,6,13H,3H2/t6-/m1/s1
• InChI Key： JHKJAAJBIXCSPT-ZCFIWIBFSA-N
• SMILES： ClC[C@H](C1C=CC(=C(C=1F)F)F)O

Computed Properties

• Exact Mass: 210.0059270g/mol
• Monoisotopic Mass: 210.0059270g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2
• XLogP3: 2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes